Cas no 1261782-62-0 (5-Hydroxy-2-(trifluoromethoxy)benzonitrile)

• Product Name: 5-Hydroxy-2-(trifluoromethoxy)benzonitrile
• CAS No: 1261782-62-0
• MF: C₈H₄F₃NO₂
• MW: 203.118072509766
• CID: 4962850
• Update Time: 2023-08-24

5-Hydroxy-2-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-(trifluoromethoxy)benzonitrile

• Inchi： 1S/C8H4F3NO2/c9-8(10,11)14-7-2-1-6(13)3-5(7)4-12/h1-3,13H
• InChI Key： OLPAADOFGKBBPB-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1C#N)O)(F)F

Computed Properties

• Exact Mass: 203.01941286 g/mol
• Monoisotopic Mass: 203.01941286 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 53.2
• Molecular Weight: 203.12